Cas no 1396876-59-7 (N-(1-benzylpiperidin-4-yl)-2-(4-chloro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide)

• Product Name: N-(1-benzylpiperidin-4-yl)-2-(4-chloro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide
• CAS No: 1396876-59-7
• MF: C₂₂H₂₅ClN₄OS
• MW: 428.978102445602
• CID: 5969569
• PubChem ID: 71790410
• Update Time: 2025-10-29

N-(1-benzylpiperidin-4-yl)-2-(4-chloro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzylpiperidin-4-yl)-2-(4-chloro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide
• N-(1-benzylpiperidin-4-yl)-2-[(4-chloro-1,3-benzothiazol-2-yl)-methylamino]acetamide
• 1396876-59-7
• F6225-1237
• N-(1-benzylpiperidin-4-yl)-2-((4-chlorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide
• VU0537944-1
• AKOS024540287
• N-(1-benzylpiperidin-4-yl)-2-[(4-chloro-1,3-benzothiazol-2-yl)(methyl)amino]acetamide

• Inchi： 1S/C22H25ClN4OS/c1-26(22-25-21-18(23)8-5-9-19(21)29-22)15-20(28)24-17-10-12-27(13-11-17)14-16-6-3-2-4-7-16/h2-9,17H,10-15H2,1H3,(H,24,28)
• InChI Key： LTQRTLXFSZQWML-UHFFFAOYSA-N
• SMILES： C(NC1CCN(CC2=CC=CC=C2)CC1)(=O)CN(C1=NC2=C(Cl)C=CC=C2S1)C

Computed Properties

• Exact Mass: 428.1437603g/mol
• Monoisotopic Mass: 428.1437603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on N-(1-benzylpiperidin-4-yl)-2-(4-chloro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide

Introduction to N-(1-benzylpiperidin-4-yl)-2-(4-chloro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide (CAS No. 1396876-59-7)

N-(1-benzylpiperidin-4-yl)-2-(4-chloro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide, identified by its CAS number 1396876-59-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a sophisticated fusion of pharmacophoric elements derived from piperidine and benzothiazole scaffolds, which are well-documented for their diverse biological activities. The structural features of this compound make it a promising candidate for further investigation in drug discovery and development.

The core structure of N-(1-benzylpiperidin-4-yl)-2-(4-chloro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide incorporates a benzylpiperidinyl moiety at the N-position, which is known to enhance binding affinity and selectivity in various biological targets. Piperidine derivatives are extensively studied due to their role in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The presence of the benzyl group further modulates the electronic properties of the piperidine ring, influencing its interactions with biological receptors.

The second key pharmacophoric component is the 4-chloro-substituted benzothiazole ring at the C-position. Benzothiazole derivatives are widely recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The chloro substitution at the 4-position of the benzothiazole ring enhances its metabolic stability and binding affinity to target enzymes and receptors. This combination of structural elements suggests that N-(1-benzylpiperidin-4-yl)-2-(4-chloro-1,3-benzothiazol-2-yl)(methyl)aminoacetamide may exhibit potent activity against a variety of therapeutic targets.

In recent years, there has been growing interest in the development of dual-action compounds that can modulate multiple biological pathways simultaneously. The structural design of N-(1-benzylpiperidin-4-yl)-2-(4-chloro-1,3-benzothiazol-2-ylium)acetic acid suggests that it may possess such dualistic properties. For instance, the piperidine moiety could interact with serotonin or dopamine receptors, while the benzothiazole ring could engage with nuclear hormone receptors or other intracellular targets. This dual-targeting capability makes it an attractive candidate for treating complex diseases that involve multiple pathological mechanisms.

The synthesis and characterization of N-(1-benzylpiperidin–4–yl)-2–(4–chloro–1,3–benzothiazol–2–ylyl)(methyl)aminoacetamide have been optimized to ensure high yield and purity. Advanced synthetic techniques, including multi-step organic reactions and purification methods such as column chromatography, have been employed to obtain the desired compound in a crystalline form suitable for further biological evaluation. Spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy have been utilized to confirm its molecular structure.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Initial assays have demonstrated its ability to inhibit certain enzymes and receptors associated with neurological disorders. The benzylpiperidinyl group has been shown to enhance binding affinity to serotonin receptor subtypes (e.g., 5-HT1A), which are implicated in conditions such as depression and anxiety. Additionally, the chlorobenzothiazole moiety has exhibited inhibitory activity against enzymes involved in inflammation pathways.